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Compound of Interest

Compound Name: Cdk2/Cyclin Inhibitory Peptide I

Cat. No.: B1573873

Get Quote

Application Note: Cdk2/Cyclin Inhibitory Peptide
I
Precision G1/S Phase Arrest & Synchronization
Product Profile & Mechanism of Action
Cdk2/Cyclin Inhibitory Peptide I is a cell-permeable, synthetic peptide designed to selectively

disrupt the interaction between Cyclin-Dependent Kinase 2 (CDK2) and its cyclin partners

(Cyclin A and Cyclin E).[1][2][3] Unlike traditional inhibitors (e.g., Roscovitine) that target the

ATP-binding pocket and often cross-react with other kinases, this peptide targets the substrate

recruitment site (the "Cyclin Groove").[1][2]
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Feature Specification

Sequence H-YGRKKRRQRRR-G-PVKRRLFG-OH

Functional Domains

TAT (YGRKKRRQRRR): HIV-1 derived

sequence for cell permeability.Linker (G):

Glycine spacer.Inhibitory Motif (PVKRRLFG):

Mimics the E2F1/p21 substrate recognition

motif.[1][2]

Molecular Weight ~2524 Da

Solubility Soluble in water or PBS (up to 1 mg/mL).[1][2]

Target
Hydrophobic "Cyclin Groove" on Cyclin A and

Cyclin E.

IC50 Typically 5–50 µM (Cell line dependent).[2]

Storage
Lyophilized: -20°C. Reconstituted: -80°C (Avoid

freeze-thaw).

Mechanism of Action
The peptide functions as a competitive antagonist for the RXL (Cy) binding motif found on

physiological CDK2 substrates (e.g., Rb, E2F1).[1][2] By occupying the hydrophobic patch on

the cyclin subunit, it prevents the CDK2/Cyclin complex from recruiting and phosphorylating its

targets, effectively locking cells in the G1 phase.[2]
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Caption: The peptide enters the cell via TAT, binds the Cyclin recruitment groove, and sterically

hinders substrate (Rb) access, preventing S-phase entry.[1]

Experimental Protocols
Protocol A: Preparation & Handling
Peptides are susceptible to degradation and aggregation.[1][2] Strict handling is required.

Reconstitution:
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Centrifuge the vial briefly to pellet the lyophilized powder.[2]

Dissolve in sterile, nuclease-free water or PBS (pH 7.4) to a stock concentration of 1–5

mM.

Note: Avoid DMSO if possible, as it may affect cell permeability of the TAT sequence,

though it is compatible if necessary.[1][2]

Storage:

Aliquot immediately into single-use volumes (e.g., 10–20 µL).

Store at -80°C. Stable for 6 months. Do not refreeze.

Protocol B: Inducing Cell Cycle Arrest (G1
Synchronization)
Optimized for adherent cancer cell lines (e.g., U2OS, HeLa, MCF-7).[1][2]

Materials:

Target cells (exponentially growing, ~60% confluence).[1][2]

Complete media (10% FBS) and Low-serum media (0.5% FBS - optional).[1][2]

Cdk2/Cyclin Inhibitory Peptide I (Stock).[2]

Step-by-Step:

Seeding: Plate cells in 6-well plates (approx. 2 x 10^5 cells/well). Allow to adhere overnight.

Pre-Synchronization (Optional but Recommended):

Wash cells with PBS.[2]

Incubate in low-serum media (0.5% FBS) for 18–24 hours. This aligns cells in early G1,

maximizing the peptide's efficacy upon release.[2]

Peptide Treatment:
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Replace media with fresh complete media (10% FBS).[2]

Add Cdk2/Cyclin Inhibitory Peptide I directly to the media.[2]

Dose Range: Screen 10, 30, and 60 µM. (Typical effective dose is ~30 µM).[2]

Control: Add equal volume of solvent (PBS/Water) or a scrambled TAT-peptide.[1][2]

Incubation: Incubate for 24 hours.

Note: Peptides can be degraded by serum proteases.[2] If arrest is insufficient, add a

"booster" dose (half concentration) at 12 hours.[2]

Harvest: Trypsinize cells and proceed to Protocol C.

Protocol C: Validation via Flow Cytometry (PI Staining)
Fixation:

Pellet harvested cells (500xg, 5 min). Wash 1x with cold PBS.[2]

Resuspend in 300 µL PBS.

Add 700 µL ice-cold 100% Ethanol dropwise while vortexing gently.

Incubate at -20°C for >2 hours (or overnight).

Staining:

Pellet fixed cells.[2] Wash 1x with PBS.[2]

Resuspend in PI/RNase Staining Solution:

PBS + 0.1% Triton X-100[1][2]

Propidium Iodide (20 µg/mL)[1][2]

RNase A (200 µg/mL)[1][2]
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Incubate 30 min at 37°C (protected from light).

Analysis:

Analyze on a Flow Cytometer (FL2 channel for PI).[2]

Expected Result: Treated cells should show a significant increase in the G1 peak (2N

DNA) and depletion of the S and G2/M phases compared to control.[1][2]

Data Interpretation & Troubleshooting
Expected Quantitative Outcomes

Cell Cycle Phase
Control
(Proliferating)

Treated (30 µM
Peptide)

Interpretation

G1 Phase 40 - 50% 70 - 90%
Successful G1 Arrest.

[1][2]

S Phase 30 - 40% < 10%
Blocked DNA

synthesis entry.[1][2]

G2/M Phase 15 - 20% < 10%
Cells fail to progress.

[1][2]

Sub-G1 < 2% Variable

High sub-G1 indicates

apoptosis

(cytotoxicity).[1][2]

Expert Troubleshooting Tips

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.medchemexpress.com/search.html?q=U2OS%20cell&ft=&fa=&fp=
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CDK2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

No G1 Arrest Observed
Peptide degradation by serum

proteases.[1][2]

Reduce serum to 1-2% during

treatment or add fresh peptide

every 12h.[1][2]

High Cell Death (Sub-G1)
Non-specific toxicity of TAT

sequence.[2]

Reduce concentration to <20

µM. Verify with a scrambled

TAT control.

Precipitation in Media
High concentration stock

added too quickly.

Dilute peptide in pre-warmed

media before adding to cells.

[1][2]

Weak Effect in Resistant Lines
High endogenous Cyclin E

levels (e.g., OVCAR-3).[1][2]

Increase dose to 50-100 µM or

combine with low-dose serum

starvation.[1][2]

Validation: Western Blot Markers
To confirm the molecular mechanism (not just the phenotype), blot for the phosphorylation

status of Retinoblastoma protein (Rb).[1][2]

Target:Phospho-Rb (Ser807/811).[1][2]

Result: CDK2/Cyclin E is the primary kinase for this site.[2] Treatment should result in a loss

of band intensity for p-Rb compared to total Rb.[1][2]

Downstream: Check Cyclin A levels.[1][2] Arrested cells often fail to accumulate Cyclin A

(which rises in S/G2).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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